Cas no 321580-44-3 (3-(benzylamino)-1λ?-thiolane-1,1-dione)

• Product Name: 3-(benzylamino)-1λ?-thiolane-1,1-dione
• CAS No: 321580-44-3
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• MDL: MFCD00449132
• CID: 1085369
• PubChem ID: 2896541
• Update Time: 2025-04-20

3-(benzylamino)-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(Benzylamino)tetrahydrothiophene 1,1-dioxide
• Benzyl-(1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-amine hydrochloride
• N-benzyl-1,1-dioxothiolan-3-amine
• N-benzyltetrahydrothiophen-3-amine 1,1-dioxide
• N-benzyltetrahydrothiophen-3-amine 1,1-dioxide(SALTDATA: HCl)
• 3-(benzylamino)-1λ?-thiolane-1,1-dione
• CS-0270025
• benzyl-(1,1-dioxo-tetrahydro-1-thiophen-3-yl)-amine
• MFCD00449132
• EN300-35522
• STK802205
• FS-1908
• benzyl-(1,1-dioxo-tetrahydro-1lambda6-thiophen-3-yl)-amine
• AKOS000269989
• SCHEMBL14256459
• Oprea1_536471
• BBL011041
• Benzyl-(1,1-dioxo-tetrahydro-thiophen-3-yl)-amine
• 321580-44-3
• HMS1686O03
• 3-(Benzylamino)tetrahydrothiophene1,1-dioxide
• AKOS016039651
• N-benzyl-N-(1,1-dioxidotetrahydrothien-3-yl)amine
• 3-(benzylamino)-1lambda6-thiolane-1,1-dione
• DTXSID60387607

• MDL： MFCD00449132
• Inchi： 1S/C11H15NO2S/c13-15(14)7-6-11(9-15)12-8-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2
• InChI Key： NIAUYOOLQHAXNR-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 225.08200
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.55000
• LogP: 2.43500